![molecular formula C16H17N3O2 B4393034 N-[3-(benzoylamino)propyl]isonicotinamide](/img/structure/B4393034.png)
N-[3-(benzoylamino)propyl]isonicotinamide
Overview
Description
N-[3-(benzoylamino)propyl]isonicotinamide, also known as BAPNA, is a chemical compound that is widely used in scientific research. BAPNA is a derivative of nicotinamide, which is an important coenzyme in many biological processes. BAPNA has been used in various biochemical and physiological studies due to its ability to interact with enzymes and proteins.
Mechanism of Action
N-[3-(benzoylamino)propyl]isonicotinamide is a substrate for various enzymes that hydrolyze the amide bond between the benzoyl and propyl groups. The hydrolysis of this compound results in the release of the benzoyl group, which can be detected spectrophotometrically. The rate of hydrolysis can be used to determine the activity of the enzyme.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects in living organisms. It is a synthetic compound that is used solely for research purposes.
Advantages and Limitations for Lab Experiments
N-[3-(benzoylamino)propyl]isonicotinamide has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive. This compound is stable and can be stored for long periods of time. It is also a highly specific substrate for certain enzymes, which makes it a useful tool for studying enzyme kinetics.
However, there are also limitations to using this compound in laboratory experiments. This compound is not a natural substrate for enzymes, and its use may not accurately reflect the activity of the enzyme in vivo. Additionally, this compound may not be suitable for use with certain enzymes or in certain experimental conditions.
Future Directions
There are several future directions for research involving N-[3-(benzoylamino)propyl]isonicotinamide. One area of research could focus on developing new substrates that are more specific and accurate for measuring enzyme activity. Another area of research could investigate the use of this compound in drug discovery and development, as it has been shown to be a useful tool for identifying potential enzyme inhibitors. Additionally, further studies could investigate the potential of this compound as a diagnostic tool for certain diseases, as changes in enzyme activity can be indicative of certain pathological conditions.
Scientific Research Applications
N-[3-(benzoylamino)propyl]isonicotinamide has been widely used in scientific research as a substrate for various enzymes. It is commonly used to measure the activity of proteases, such as trypsin and chymotrypsin. This compound is also used to study the activity of esterases, amidases, and other hydrolytic enzymes. This compound is a useful tool for researchers to study enzyme kinetics and inhibition.
Properties
IUPAC Name |
N-(3-benzamidopropyl)pyridine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2/c20-15(13-5-2-1-3-6-13)18-9-4-10-19-16(21)14-7-11-17-12-8-14/h1-3,5-8,11-12H,4,9-10H2,(H,18,20)(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIYDFFPIIZLOGP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NCCCNC(=O)C2=CC=NC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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